(BETA-ASP3)-GRF (HUMAN) TRIFLUOROACETATE SALT

Specification

• CAS No.: 142985-02-2
• Molecular Formula: C8H26O3Si4
• Molecular Weight: 0

Introduction

(BETA-ASP3)-GRF (HUMAN) TRIFLUOROACETATE SALT, with the CAS number 142985-02-2, is a synthetic peptide derivative used in research related to growth hormone regulation. It is a modified form of Growth Hormone-Releasing Factor (GRF), specifically designed for studies involving human physiology and peptide synthesis.

Biological Function and Research Applications

GRF peptides are involved in stimulating the release of growth hormone from the pituitary gland, playing a significant role in growth regulation and metabolism. The modification in the (BETA-ASP3)-GRF form may influence its stability, receptor binding affinity, or biological activity compared to the native GRF.

Application	Description
Peptide Synthesis	Used as a building block or intermediate in synthesizing longer peptides or modified GRF analogs.
Biological Assays	Employed in studies to understand growth hormone regulation, receptor interactions, and potential therapeutic applications.
Pharmacological Research	Investigated for its effects on growth hormone secretion and its potential as a therapeutic agent in conditions related to growth hormone dysregulation.

Research Findings and Future Directions

Research on modified GRF peptides like (BETA-ASP3)-GRF focuses on understanding their biological activity and potential therapeutic applications. Future studies may explore its efficacy in clinical settings, particularly in conditions where growth hormone regulation is critical.

Study Focus	Potential Outcomes
Biological Activity	Understanding how modifications affect receptor binding and growth hormone release.
Therapeutic Applications	Investigating its use in treating growth hormone-related disorders.
Pharmacokinetics	Studying its absorption, distribution, metabolism, and excretion to optimize therapeutic delivery.